N,N-dimethyl-1-{3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]phenyl}methanamine

• IUPAC Name: N,N-dimethyl-1-[3-[3-(oxolan-3-yl)-1,2,4-oxadiazol-5-yl]phenyl]methanamine
• InChI: InChI=1S/C15H19N3O2/c1-18(2)9-11-4-3-5-12(8-11)15-16-14(17-20-15)13-6-7-19-10-13/h3-5,8,13H,6-7,9-10H2,1-2H3
• InChI Key: ACKATWWDCSDQMY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=CC=C1)C2=NC(=NO2)C3CCOC3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

The compound N,N-dimethyl-1-{3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]phenyl}methanamine is a specialized organic molecule with interest in various fields of chemistry and pharmacology. Although the specific compound is not directly found in the literature, related structures have been synthesized and studied for their chemical and physical properties, providing a basis for understanding the behavior of similar compounds.

Synthesis Analysis

Related compounds, such as 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, have been synthesized via polyphosphoric acid condensation routes, demonstrating high yields and efficiency. These methods involve reacting specific hydrazides and amino acids or their derivatives under controlled conditions, followed by characterization through techniques like FT-IR, DSC, NMR, and Mass spectrometry (Shimoga, Shin, & Kim, 2018).

Molecular Structure Analysis

The molecular structure of related oxadiazole compounds has been analyzed through various spectroscopic methods. For instance, compounds with similar structural motifs have been examined using X-ray crystallography to determine intra and intermolecular interactions and conformational stability, highlighting the importance of substituent effects on molecular geometry (Zeng, Wang, Kang, & Li, 2007).

Chemical Reactions and Properties

Compounds featuring the oxadiazole ring are involved in various chemical reactions, including cyclodehydration and [1,3]-dipolar cycloaddition, to introduce new functional groups or to stabilize specific molecular conformations. These reactions are crucial for modifying the compound's chemical properties for desired applications (Bucci et al., 2018).

Physical Properties Analysis

The physical properties of oxadiazole derivatives, such as solubility, melting point, and crystallinity, can be inferred from the detailed characterization of similar compounds. These properties are significantly influenced by the molecular structure and the presence of specific substituents, affecting the compound's application and handling (Wu et al., 2000).

Chemical Properties Analysis

The chemical behavior, including reactivity towards other compounds, stability under various conditions, and potential for further chemical modifications, is a crucial aspect of the compound's analysis. Studies on similar molecules have shown that the oxadiazole ring imparts significant reactivity, allowing for the synthesis of a wide range of derivatives with varied biological activities (Malhotra et al., 2013).